![molecular formula C12H15BrClNO B2381230 7-bromo-4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,1'-cyclobutane] hydrochloride CAS No. 2126177-19-1](/img/structure/B2381230.png)
7-bromo-4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,1'-cyclobutane] hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-bromo-4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,1'-cyclobutane] hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a spirocyclic benzoxazepine derivative that has been synthesized through various methods. The synthesis of this compound has been extensively studied, and its mechanism of action has been elucidated through various biochemical and physiological studies.
Scientific Research Applications
- Researchers have synthesized novel 7-bromo-2H-benzo[b][1,4]oxazin-3(4H)-one linked isoxazole hybrids using a copper(I)-catalyzed one-pot reaction . These hybrids were tested for in vitro anticancer activity against human cancer cell lines, including HeLa, MCF-7, A549, and PC3. Notably, three of the compounds exhibited remarkable anticancer activity compared to the standard drug etoposide.
- The 1,4-benzoxazine scaffold, to which this compound belongs, has been associated with antibacterial activity . While specific studies on this compound are limited, its structural features suggest potential antibacterial effects.
- The 1,4-benzoxazine derivatives have been explored for antithrombotic properties . Although direct evidence for this compound is scarce, its benzoxazine core may contribute to such effects.
- Benzoxazine compounds have demonstrated anticonvulsant activity . While more research is needed, this compound’s structure aligns with this class of bioactivity.
- Isoxazole derivatives, like the ones formed in the hybrid compound, have immunomodulatory properties . These effects could be relevant in various therapeutic contexts.
Anticancer Activity
Antibacterial Properties
Antithrombotic Applications
Anticonvulsant Potential
Immunomodulatory Effects
Other Biological Activities
Mechanism of Action
Target of Action
Similar compounds with indole and pyrrolopyrazine scaffolds have been known to interact with various cellular targets, including cancer cells and microbes .
Mode of Action
Compounds with similar structures have been shown to exhibit various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Biochemical Pathways
Similar compounds have been known to interact with various biochemical pathways, leading to a wide range of biological activities .
Result of Action
Similar compounds have been shown to exhibit significant antiproliferative activities against certain types of cells .
Action Environment
Such factors can significantly impact the biological activity and therapeutic potential of similar compounds .
properties
IUPAC Name |
7-bromospiro[4,5-dihydro-3H-1,4-benzoxazepine-2,1'-cyclobutane];hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrNO.ClH/c13-10-2-3-11-9(6-10)7-14-8-12(15-11)4-1-5-12;/h2-3,6,14H,1,4-5,7-8H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OERRRJAIOBIHBW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CNCC3=C(O2)C=CC(=C3)Br.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.61 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-bromo-4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,1'-cyclobutane] hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.